Cas no 53009-35-1 (5-Isoxazolol, 4,5-dihydro-5-phenyl-)
53009-35-1 structure
Product Name:5-Isoxazolol, 4,5-dihydro-5-phenyl-
CAS No:53009-35-1
MF:C9H9NO2
MW:163.173262357712
CID:358228
PubChem ID:14398629
Update Time:2025-04-19
5-Isoxazolol, 4,5-dihydro-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoxazolol, 4,5-dihydro-5-phenyl-
- 5-phenyl-4H-1,2-oxazol-5-ol
- DTXSID30559814
- 5-Phenyl-4,5-dihydro-1,2-oxazol-5-ol
- 5-phenyl-4,5-dihydroisoxazol-5-ol
- 53009-35-1
-
- Inchi: 1S/C9H9NO2/c11-9(6-7-10-12-9)8-4-2-1-3-5-8/h1-5,7,11H,6H2
- InChI Key: JSGPETSCXWSANZ-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2)(CC=N1)O
Computed Properties
- Exact Mass: 163.06337
- Monoisotopic Mass: 163.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 41.8Ų
Experimental Properties
- PSA: 41.82
5-Isoxazolol, 4,5-dihydro-5-phenyl- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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